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Compound of Interest

Compound Name: Louisianin A

Cat. No.: B1246498 Get Quote

An In-depth Technical Guide to Louisianin A

For Researchers, Scientists, and Drug Development Professionals

Abstract
Louisianin A is a natural product that has garnered interest within the scientific community.

This document provides a comprehensive overview of its chemical identity, including its IUPAC

name and CAS number. While extensive biological data and detailed experimental protocols

are not widely available in current literature, this guide serves as a foundational resource for

researchers interested in exploring the potential of this compound.

Chemical Identity
A clear and unambiguous identification of a compound is critical for all research and

development activities. The following table summarizes the key identifiers for Louisianin A.
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Identifier Value Reference

IUPAC Name

4-prop-2-enyl-6,7-dihydro-2H-

cyclopenta[c]pyridine-1,5-

dione

[1]

CAS Number 171784-03-5 [2]

Molecular Formula C11H11NO2 [1][2]

Synonym

4-allyl-6,7-dihydro-1H-

cyclopenta[c]pyridine-1,5(2H)-

dione

[2]

Biological Activity and Mechanism of Action
Currently, there is a notable scarcity of publicly available data on the biological activity and

mechanism of action of Louisianin A. The primary focus of existing research has been on its

total synthesis. Further investigation is required to elucidate its pharmacological properties and

potential therapeutic applications.

Experimental Protocols
Detailed experimental protocols for biological assays involving Louisianin A are not available

in the reviewed literature. The development of such protocols will be a crucial step in future

research to understand its biological effects.

Signaling Pathways
Information regarding the specific signaling pathways modulated by Louisianin A is not

currently documented. Elucidating these pathways will be essential to understanding its

mechanism of action at a molecular level.

Future Directions
The limited biological data on Louisianin A presents a significant opportunity for new research.

Future studies should focus on:
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Screening for Biological Activity: A broad-based screening approach to identify any potential

cytotoxic, antimicrobial, anti-inflammatory, or other pharmacological activities.

Mechanism of Action Studies: Once a biological activity is identified, in-depth studies will be

needed to determine the underlying mechanism of action and identify molecular targets.

In Vivo Studies: Following promising in vitro results, evaluation in animal models will be

necessary to assess efficacy and safety.

Conclusion
Louisianin A remains a molecule with untapped potential. While its chemical synthesis has

been addressed, a thorough investigation into its biological properties is now warranted. This

guide provides the foundational chemical information necessary to initiate such studies and

encourages the scientific community to explore the therapeutic possibilities of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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